Cas no 2114647-30-0 (2-(5-bromo-1H-indol-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-(5-bromo-1H-indol-2-yl)-2-methylpropan-1-ol
• CAS No: 2114647-30-0
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 6078903
• PubChem ID: 165946501
• Update Time: 2025-05-21

2-(5-bromo-1H-indol-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1H-indol-2-yl)-2-methylpropan-1-ol
• EN300-1918298
• 2114647-30-0

• Inchi： 1S/C12H14BrNO/c1-12(2,7-15)11-6-8-5-9(13)3-4-10(8)14-11/h3-6,14-15H,7H2,1-2H3
• InChI Key： RGKIARUZEBNDGK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(C)(C)CO)N2

Computed Properties

• Exact Mass: 267.02588g/mol
• Monoisotopic Mass: 267.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 36Ų

Additional information on 2-(5-bromo-1H-indol-2-yl)-2-methylpropan-1-ol

Compound 2-(5-bromo-1H-indol-2-yl)-2-methylpropan-1-ol (CAS No. 2114647-30-0)

The compound 2-(5-bromo-1H-indol-2-yl)-2-methylpropan-1-ol, with CAS registry number 2114647-30-0, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure features a bromine atom at the 5-position of the indole ring, a methyl group attached to the propanol moiety, and a hydroxyl group at the terminal position of the propanol chain. These structural elements contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the potential of indole derivatives as promising candidates for therapeutic interventions in various disease states, including cancer, inflammation, and neurodegenerative disorders. The presence of the bromine atom in this compound introduces additional electronic effects, which can influence its reactivity and binding affinity to biological targets. Researchers have explored the synthesis of this compound through various methodologies, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These synthetic approaches have been optimized to achieve high yields and purity, ensuring its suitability for further biological evaluations.

In terms of pharmacological activity, 2-(5-bromo-1H-indol-2-yl)-2-methylpropan-1-ol has demonstrated potent anti-inflammatory properties in vitro. Preclinical studies have shown that it inhibits key inflammatory pathways, such as the NF-kB signaling cascade, which is implicated in chronic inflammatory diseases like arthritis and inflammatory bowel disease. Additionally, this compound has exhibited selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent. Its ability to modulate cellular signaling pathways without significantly affecting normal cells makes it a compelling candidate for further investigation.

The synthesis and characterization of this compound have been reported in several peer-reviewed journals, with researchers emphasizing its stability under physiological conditions and its favorable pharmacokinetic profile. Advanced analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to confirm its molecular structure and purity. These findings underscore the compound's potential for use in preclinical studies aimed at developing novel therapeutic agents.

Moreover, computational studies using molecular docking simulations have revealed that 2-(5-bromo-1H-indol-2-yl)-2-methylpropan-1-ol exhibits strong binding affinity to several drug targets, including protein kinases and receptor proteins. This computational data has guided experimental studies to validate these interactions in cellular models, providing deeper insights into its mechanism of action. Such interdisciplinary approaches are critical for advancing our understanding of this compound's therapeutic potential.

In conclusion, compound 2-(5-bromo-1H-indol-2-yl)-2-methylpropan-1-one, with CAS number 211464730, represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with promising biological activities, position it as a valuable tool for exploring novel therapeutic strategies against various diseases. Continued research into its synthesis, pharmacokinetics, and efficacy will undoubtedly pave the way for its translation into clinical applications.